![molecular formula C16H18BrNO4 B6207832 methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylate CAS No. 2763758-59-2](/img/no-structure.png)
methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylate
Overview
Description
Methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylate, also known as 6-Br-TB-OEC-Ind, is an indole-2-carboxylate derivative with a bromo substituent at the 6-position and a tert-butoxy substituent at the 2-position of the oxoethyl moiety. It is a synthetic compound that has been studied extensively in the field of medicinal chemistry and organic synthesis. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been used in the synthesis of various pharmaceuticals and other compounds.
Scientific Research Applications
Methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylateInd has been used extensively in medicinal chemistry and organic synthesis research. It has been used to synthesize various pharmaceuticals and other compounds. It has also been used as a starting material in the synthesis of various heterocycles, such as indoles, quinolines, and pyridines. It has also been used in the synthesis of various peptides and proteins.
Mechanism of Action
The mechanism of action of methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylateInd is not fully understood. However, it is believed to interact with various proteins and enzymes in the body in order to exert its biological effects. It is thought to bind to and activate various receptors, such as the PPARγ receptor, which is involved in the regulation of inflammation and cell proliferation.
Biochemical and Physiological Effects
methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylateInd has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to reduce inflammation and oxidative stress in animal models. Additionally, it has been found to inhibit the replication of various viruses, including the human immunodeficiency virus (HIV).
Advantages and Limitations for Lab Experiments
The advantages of using methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylateInd in laboratory experiments include its relatively easy synthesis, its availability, and its wide range of biological activities. However, there are some limitations to its use. For example, it is a relatively new compound and its mechanism of action is not fully understood. Additionally, it is not approved for human use and its long-term safety and efficacy have not been established.
Future Directions
Future research directions for methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylateInd include further investigations into its mechanism of action, as well as its potential therapeutic applications for various diseases and conditions. Additionally, further studies into its safety and efficacy in humans should be conducted. Other future directions include the development of new synthetic methods for the synthesis of methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylateInd and the exploration of its potential uses in the synthesis of various pharmaceuticals and other compounds.
Synthesis Methods
The synthesis of methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylateInd is relatively simple and can be achieved in three steps. The first step involves the condensation of 6-bromoindole-2-carboxylic acid with tert-butyl 2-hydroxyethyl carbonate to form the corresponding ester. The second step involves the reduction of the ester to the corresponding alcohol with sodium borohydride. The third step involves the oxidation of the alcohol to the corresponding aldehyde with potassium permanganate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylate involves the reaction of 6-bromoindole-2-carboxylic acid with tert-butyl 2-oxo-2-(2-bromoethyl)acetate, followed by deprotection of the tert-butoxy group using trifluoroacetic acid.", "Starting Materials": [ "6-bromoindole-2-carboxylic acid", "tert-butyl 2-oxo-2-(2-bromoethyl)acetate", "trifluoroacetic acid" ], "Reaction": [ "Step 1: React 6-bromoindole-2-carboxylic acid with tert-butyl 2-oxo-2-(2-bromoethyl)acetate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form methyl 6-bromo-1-[2-(tert-butoxy)-2-oxoethyl]-1H-indole-2-carboxylate.", "Step 2: Deprotect the tert-butoxy group using trifluoroacetic acid to obtain the final product, methyl 6-bromo-1-[2-(hydroxy)-2-oxoethyl]-1H-indole-2-carboxylate." ] } | |
CAS RN |
2763758-59-2 |
Molecular Formula |
C16H18BrNO4 |
Molecular Weight |
368.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
